![molecular formula C20H23N3O2S3 B2748435 4-(5-((4-(3,4-Dimethylphenyl)piperazin-1-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole CAS No. 941234-70-4](/img/structure/B2748435.png)
4-(5-((4-(3,4-Dimethylphenyl)piperazin-1-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole
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Description
4-(5-((4-(3,4-Dimethylphenyl)piperazin-1-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole is a useful research compound. Its molecular formula is C20H23N3O2S3 and its molecular weight is 433.6. The purity is usually 95%.
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Scientific Research Applications
Antiviral Activity
Compounds with structures similar to the one you’ve mentioned have been shown to possess antiviral properties. For instance, indole derivatives have demonstrated inhibitory activity against influenza A and other viruses . This suggests that our compound could potentially be explored for its efficacy against viral infections, possibly offering a new avenue for antiviral drug development.
Anti-HIV Activity
Indole derivatives, which share structural features with the compound , have been reported to exhibit significant anti-HIV activity . This indicates that our compound might be used in the research and development of new treatments for HIV, contributing to the fight against this global health issue.
Anticancer Potential
The indole scaffold, which is part of the molecular structure of many synthetic drug molecules, has been associated with anticancer activities . Therefore, it’s plausible that our compound could be investigated for its potential use in cancer therapy, possibly targeting specific pathways or mechanisms involved in tumor growth and proliferation.
Antioxidant Properties
Oxidative stress is implicated in various diseases, and compounds that can mitigate this stress are valuable. Pyrazoline derivatives, which are structurally related to our compound, have shown antioxidant activities . This suggests that our compound could be studied for its antioxidant properties, which might be beneficial in protecting cells from oxidative damage.
Neuroprotective Effects
The study of neurotoxic potentials of certain derivatives indicates that compounds like ours could have applications in neuroprotection . By investigating the effects on enzymes like acetylcholinesterase and biomarkers like malondialdehyde, researchers could explore the therapeutic potential of our compound in neurological disorders.
CDK2 Inhibition for Cancer Treatment
CDK2 is a target for cancer treatment, and small molecules featuring pyrazolo scaffolds have been designed to inhibit this kinase . Given the structural similarities, our compound could be researched for its potential as a CDK2 inhibitor, offering a selective approach to target tumor cells.
properties
IUPAC Name |
4-[5-[4-(3,4-dimethylphenyl)piperazin-1-yl]sulfonylthiophen-2-yl]-2-methyl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S3/c1-14-4-5-17(12-15(14)2)22-8-10-23(11-9-22)28(24,25)20-7-6-19(27-20)18-13-26-16(3)21-18/h4-7,12-13H,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFSCHLCWUKJVAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=CC=C(S3)C4=CSC(=N4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-((4-(3,4-Dimethylphenyl)piperazin-1-yl)sulfonyl)thiophen-2-yl)-2-methylthiazole |
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